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Compound of Interest

Compound Name: Ethacridine

cat. No.: B1671378

An In-depth Technical Guide to the Biological Activity of Ethacridine Compounds

Introduction

Ethacridine, commonly known as Ethacridine Lactate or Rivanol, is an aromatic organic
compound derived from acridine.[1] Historically, it has been widely utilized as a potent topical
antiseptic and as an agent for second-trimester pregnancy termination.[1][2] A member of the
acridine dye family, its planar heterocyclic structure allows it to interact with various
biomolecular targets, leading to a broad spectrum of biological activities.[3] While its traditional
uses are well-documented, recent research has unveiled novel applications for ethacridine
compounds, particularly in the fields of oncology and virology, by elucidating their effects on
complex cellular signaling pathways. This guide provides a comprehensive technical overview
of the multifaceted biological activities of ethacridine, summarizing quantitative data, detailing
experimental protocols, and visualizing key mechanisms and workflows for researchers,
scientists, and drug development professionals.

Core Mechanisms of Action

Ethacridine compounds exert their biological effects through several distinct mechanisms,
reflecting their diverse therapeutic applications. The primary modes of action include direct
interaction with nucleic acids, inhibition of key cellular enzymes, modulation of critical signaling
pathways, and direct inactivation of pathogens. These mechanisms underscore its roles as an
antibacterial, abortifacient, anticancer, and antiviral agent.
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Caption: Overview of Ethacridine's primary mechanisms and resulting biological activities.

Antimicrobial Activity

Ethacridine's most established role is as an antiseptic agent, demonstrating significant efficacy
against Gram-positive bacteria, including Streptococcus and Staphylococcus species.[1][4] Its
primary antibacterial mechanism involves the intercalation of the planar acridine ring into
bacterial DNA, a process that disrupts both DNA and RNA synthesis and ultimately inhibits
bacterial replication.[4][5] While effective against Gram-positive organisms, it is notably less
effective against Gram-negative bacteria like Pseudomonas aeruginosa.[1][4]

Recent research has expanded the antimicrobial profile to synthesized ethacridine derivatives.
These novel compounds have shown a broader spectrum of activity, demonstrating efficacy
against numerous Gram-positive and some Gram-negative bacteria, as well as various fungal
strains.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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